Cas no 1804897-60-6 (Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804897-60-6
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4813720
• Update Time: 2025-06-28

Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-6-4-14-5(3-7(16)20-2)9(8(6)15(17)18)21-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： DDCLMHWKGCEDHG-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CN=C1CC(=O)OC)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 1.7
• Topological Polar Surface Area: 104

Additional information on Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804897-60-6): A Comprehensive Overview

Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804897-60-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate is composed of a pyridine ring substituted with a methoxy group at the 5-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 3-position. The ester functionality at the 2-position further adds to its chemical versatility and reactivity. These functional groups contribute to the compound's unique electronic and steric properties, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate. Researchers have developed novel catalytic systems and reaction conditions that enhance the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed cross-coupling reaction that significantly improved the synthesis of this compound, reducing both cost and environmental impact.

In the context of medicinal chemistry, Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate has shown promise as a lead compound for the development of new drugs. Its structural features, particularly the presence of the nitro and trifluoromethoxy groups, confer potent biological activity. Studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory and anticancer properties. For example, a research team from the University of California, San Francisco, found that certain analogs of Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate effectively inhibited tumor growth in preclinical models of breast cancer.

The pharmacological profile of Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate has also been extensively studied. In vitro assays have revealed that this compound exhibits high selectivity towards specific protein targets, such as kinases and receptors involved in signal transduction pathways. This selectivity is crucial for minimizing off-target effects and improving therapeutic outcomes. Additionally, preliminary pharmacokinetic studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for further development as a drug candidate.

Beyond its direct therapeutic applications, Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate serves as an important intermediate in the synthesis of other bioactive molecules. Its versatile reactivity allows for the introduction of various functional groups through well-established chemical transformations. This makes it an invaluable tool for synthetic chemists working on complex natural products or designing new drug candidates.

In conclusion, Methyl 5-methoxy-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804897-60-6) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features and biological activity make it an exciting area of focus for medicinal chemists and pharmaceutical researchers. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing our understanding of chemical biology and drug discovery.